molecular formula C14H18ClN3O3 B477631 1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one CAS No. 354124-99-5

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

Cat. No.: B477631
CAS No.: 354124-99-5
M. Wt: 311.76g/mol
InChI Key: RZNGRSIQPOUALD-UHFFFAOYSA-N
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Description

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one is a useful research compound. Its molecular formula is C14H18ClN3O3 and its molecular weight is 311.76g/mol. The purity is usually 95%.
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Properties

CAS No.

354124-99-5

Molecular Formula

C14H18ClN3O3

Molecular Weight

311.76g/mol

IUPAC Name

1-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

InChI

InChI=1S/C14H18ClN3O3/c1-10(2)14(19)17-7-5-16(6-8-17)13-4-3-11(18(20)21)9-12(13)15/h3-4,9-10H,5-8H2,1-2H3

InChI Key

RZNGRSIQPOUALD-UHFFFAOYSA-N

SMILES

CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Canonical SMILES

CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 4 Step 1: Isobutyryl chloride (1.24 mmol, 0.13 mL) and Et3N (2.48 mmol, 0.35 mL) were added to a solution of 1-(2-chloro-4-nitrophenyl)piperazine (0.83 mmol, 200 mg) in DCM (5 mL) at 0° C. The reaction mixture was stirred at room temperature for 2 hours. The organic phase was washed with a saturated solution of NaHCO3. The aqueous phase was extracted with AcOEt. The organic phase was washed with brine, was dried over Na2SO4, was filtered and was concentrated under reduced pressure to afford 1-(4-(2-chloro-4-nitrophenyl)piperazin-1-yl)-2-methylpropan-1-one (0.83 mmol, 261 mg, 100%). The product was used without further purification.
Quantity
0.13 mL
Type
reactant
Reaction Step One
Name
Quantity
0.35 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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